1. Home
  2. Product
  3. Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI)
Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI) Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI)
Brand Name: Vulcanchem
CAS No.: 195298-69-2
VCID: VC0068735
InChI: InChI=1S/C17H15N3O/c1-13(2)20(15-6-4-3-5-7-15)17-9-8-16(21-17)10-14(11-18)12-19/h3-10,13H,1-2H3
SMILES: CC(C)N(C1=CC=CC=C1)C2=CC=C(O2)C=C(C#N)C#N
Molecular Formula: C17H15N3O
Molecular Weight: 277.327

Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI)

CAS No.: 195298-69-2

Cat. No.: VC0068735

Molecular Formula: C17H15N3O

Molecular Weight: 277.327

* For research use only. Not for human or veterinary use.

Propanedinitrile, [[5-[(1-methylethyl)phenylamino]-2-furanyl]methylene]- (9CI) - 195298-69-2

Specification

CAS No. 195298-69-2
Molecular Formula C17H15N3O
Molecular Weight 277.327
IUPAC Name 2-[[5-(N-propan-2-ylanilino)furan-2-yl]methylidene]propanedinitrile
Standard InChI InChI=1S/C17H15N3O/c1-13(2)20(15-6-4-3-5-7-15)17-9-8-16(21-17)10-14(11-18)12-19/h3-10,13H,1-2H3
Standard InChI Key OTEMMTYPUZPWOE-UHFFFAOYSA-N
SMILES CC(C)N(C1=CC=CC=C1)C2=CC=C(O2)C=C(C#N)C#N

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19